Cas no 2284549-25-1 ((R)-BDP9066)

• Product Name: (R)-BDP9066
• CAS No: 2284549-25-1
• MF: C₂₀H₂₄N₆
• MW: 348.44
• CID: 5090631
• PubChem ID: 151990000
• Update Time: 2025-07-18

(R)-BDP9066 Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[5.5]undecane, 8-[3-(4-pyrimidinyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-, (6R)-
• (R)-BDP9066
• HY-111424A
• BDBM572311
• 2284549-25-1
• F82938
• US11447505, Example E118
• SCHEMBL24672487
• (6R)-8-(3-pyrimidin-4-yl-1H-pyrrolo[2,3-b]pyridin-4-yl)-1,8-diazaspiro[5.5]undecane
• CS-0181549
• MS-25376

• Inchi： 1S/C20H24N6/c1-2-8-25-20(6-1)7-3-11-26(13-20)17-5-10-22-19-18(17)15(12-23-19)16-4-9-21-14-24-16/h4-5,9-10,12,14,25H,1-3,6-8,11,13H2,(H,22,23)/t20-/m1/s1
• InChI Key： UELSMLDRSQFVHG-HXUWFJFHSA-N
• SMILES： N1[C@@]2(CCCN(C3C=CN=C4NC=C(C5C=CN=CN=5)C4=3)C2)CCCC1

Computed Properties

• Exact Mass: 348.20624479g/mol
• Monoisotopic Mass: 348.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7Ų

Additional information on (R)-BDP9066

Recent Advances in Chemical Biology and Medicine: Insights on (R)-BDP9066 and Compound 2284549-25-1

The chemical biology and pharmaceutical research landscape continues to evolve, with novel compounds and therapeutic agents being developed to address unmet medical needs. Among these, (R)-BDP9066 and the compound with the identifier 2284549-25-1 have recently garnered significant attention due to their potential applications in targeted therapies. This research brief synthesizes the latest findings on these molecules, highlighting their mechanisms of action, preclinical and clinical progress, and implications for future research.

(R)-BDP9066 is a small molecule inhibitor that has shown promise in modulating specific signaling pathways implicated in oncology and inflammatory diseases. Recent studies have elucidated its high selectivity for certain kinase targets, which are critical in tumor proliferation and immune response regulation. The enantiomeric purity of (R)-BDP9066, as opposed to its (S)-counterpart, has been demonstrated to enhance its binding affinity and therapeutic efficacy, making it a compelling candidate for further development.

In parallel, compound 2284549-25-1 has emerged as a key intermediate in the synthesis of next-generation proteolysis-targeting chimeras (PROTACs). PROTACs represent a revolutionary approach in drug discovery, leveraging the ubiquitin-proteasome system to degrade disease-causing proteins. The structural uniqueness of 2284549-25-1, particularly its linker chemistry, has been optimized to improve the stability and bioavailability of resulting PROTAC molecules. Recent publications have highlighted its role in facilitating the degradation of traditionally "undruggable" targets, such as transcription factors and scaffold proteins.

Preclinical studies involving (R)-BDP9066 have demonstrated robust antitumor activity in xenograft models of breast and lung cancers. The compound's ability to penetrate the blood-brain barrier also suggests potential applications in treating central nervous system malignancies. Mechanistic insights from these studies reveal that (R)-BDP9066 induces apoptosis through the inhibition of key survival pathways while sparing normal cells, underscoring its favorable safety profile. Phase I clinical trials are currently underway to evaluate its pharmacokinetics and preliminary efficacy in human subjects.

For 2284549-25-1, recent advancements have focused on its utility in bifunctional molecule design. Researchers have successfully conjugated this compound with various E3 ligase ligands and target protein binders, yielding PROTACs with picomolar potency. Notably, a 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of 2284549-25-1 achieved >90% degradation of BRD4 within 6 hours in leukemia cell lines, with minimal off-target effects. These findings position 2284549-25-1 as a versatile scaffold for degrading challenging oncoproteins.

The intersection of (R)-BDP9066 and 2284549-25-1 research points to broader trends in precision medicine. Both compounds exemplify the shift toward targeted, mechanism-based therapies that minimize systemic toxicity. However, challenges remain, including optimizing drug delivery systems for (R)-BDP9066 and addressing potential resistance mechanisms in PROTAC therapies utilizing 2284549-25-1. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles.

In conclusion, (R)-BDP9066 and 2284549-25-1 represent significant strides in chemical biology and pharmaceutical innovation. Their respective roles as a selective kinase inhibitor and a PROTAC enabler highlight the diversity of modern drug discovery approaches. Continued investment in understanding their full therapeutic potential, alone or in combination, may unlock new treatment paradigms for complex diseases.